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Cat. No.: B1232614

Get Quote

Introduction

Ethyl Butylacetylaminopropionate, commonly known as IR3535®, is a synthetic, amino acid-

based biopesticide.[1] Structurally similar to the natural amino acid beta-alanine, IR3535

functions as a repellent by acting on the olfactory sensory system of insects, effectively

masking the chemical cues that attract them to humans. While it does not have a killing action,

which prevents the development of resistance, it has demonstrated broad efficacy against

mosquitoes, ticks, and other biting arthropods.[1] Its excellent safety profile, classified as

"Unlikely to present acute hazard in normal use" by the WHO, makes it a suitable candidate for

application on textiles, including clothing and bed nets, for personal protection against vector-

borne diseases.[2] The development of advanced application techniques, such as polymer-

coating, allows for the creation of long-lasting, repellent-treated textiles.[3][4]

Quantitative Efficacy Data
The effectiveness of IR3535-treated textiles is dose-dependent and varies by the target vector.

The following tables summarize key performance data from laboratory studies.
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Table 1: Efficacy of IR3535-Treated Polyester Netting against Aedes aegypti (Mosquitoes)

IR3535
Concentration
(g/m²)

100% Knockdown
Time (minutes,
mean ± SD)

100% Kill Time
(minutes, mean ±
SD)

Biting Protection

1.59 87.5 ± 10.6 120 ± 13 Incomplete

10.02 57.0 ± 3.5 75 ± 3 100%[3]

Data sourced from studies by Faulde et al. (2010) using a polymer-coating technique.[3][4]

Table 2: Efficacy of IR3535-Treated Polyester Netting against Ixodes ricinus (Ticks)

IR3535 Concentration (g/m²)
100% Knockdown Time (minutes, mean ±
SD)

1.59 131.4 ± 6.5

10.02 33.8 ± 5.0

Data sourced from studies by Faulde et al. (2010).[3][4]

Table 3: Longevity and Wash Resistance of IR3535-Treated Textiles

Initial IR3535
Concentration
(g/m²)

Vector Species Endpoint
Duration of
Efficacy (Stored at
room temp.)

10.02 Aedes aegypti
100%
Landing/Biting
Protection

23 weeks[3][4]

Note: Efficacy after repeated washing cycles is a critical parameter but specific data for IR3535

was limited in the cited studies. In general, anti-mosquito effect may diminish with washing,

ironing, and heat exposure. For comparison, permethrin-treated clothing often loses significant

efficacy after one year of regular use and washing.[5]
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Experimental Protocols
Standardized bioassays are essential for evaluating the efficacy of repellent-treated textiles.

Protocol 1: Arm-in-Cage Test for Repellency and Biting Protection

This method is a widely accepted standard for assessing the protective efficacy of repellent-

treated textiles against biting insects.[6]

Objective: To determine the Complete Protection Time (CPT) and measure the reduction in

landing and biting rates.

Materials:

Test cage (e.g., 30x30x30 cm) containing a known population of host-seeking, non-blood-

fed female mosquitoes (e.g., 200 Aedes aegypti).[7]

IR3535-treated textile sample fashioned into a sleeve.

Untreated textile sample (negative control).

Human volunteers.

Methodology:

A volunteer wears the treated textile sleeve over their forearm. The other arm, covered

with an untreated sleeve, serves as the control.[7]

The volunteer inserts the control arm into the mosquito cage for a defined period (e.g., 3-5

minutes) to confirm mosquito biting activity. A minimum number of landings or bites must

be recorded for the test to be valid.[8]

The volunteer then inserts the arm with the IR3535-treated sleeve into the cage for the

same duration.

The number of mosquitoes landing on and/or biting the covered arm is recorded.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://microbe-investigations.com/mosquito-repellent-textile-testing-all-you-need-to-know/
https://pubmed.ncbi.nlm.nih.gov/15532931/
https://pubmed.ncbi.nlm.nih.gov/15532931/
http://www.tomdooley.org/uploads/7/6/8/2/76822781/casas-terradellas_et_al._j._cosmetic_science_2022.pdf
https://microbe-investigations.com/mosquito-repellent-textile-testing-all-you-need-to-know/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The exposure is repeated at set intervals (e.g., every 30 minutes) until the protective effect

fails, defined as the first confirmed bite, or two consecutive bites.[7]

The Repellency Rate (%) is calculated using the formula: P = [(N - K) / N] * 100, where N

is the number of mosquitoes landing on the control and K is the number landing on the

treated fabric.[9]

Endpoint: The primary endpoint is the mean protection time, recorded as the time from

application to the first bite.[7]

Protocol 2: Knockdown (KD) and Mortality Bioassay

This assay measures the toxicological effect of the repellent-treated fabric on the target

vectors.[10]

Objective: To determine the time required for a treated textile to cause 100% knockdown

(KD) and/or mortality in a vector population.

Materials:

Enclosed exposure chamber or space.

IR3535-treated textile sample.

A defined number of vectors (e.g., 10-20 mosquitoes or ticks).

Methodology:

The treated textile sample is placed within the enclosed chamber.[10]

A known number of laboratory-reared adult mosquitoes or tick nymphs are released into

the chamber.[3][4]

The time is continuously monitored, and the number of knocked-down (incapacitated,

unable to move correctly) insects is recorded at set intervals.

The test continues until 100% of the insects are knocked down. The time to this event is

the "100% KD Time".[3][4]
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For mortality assessment, the insects can be transferred to a clean container with access

to a sugar solution (for mosquitoes) and held for 24 hours post-exposure to record the final

mortality rate.

Endpoint: Time to 100% knockdown and/or 24-hour mortality rate.

Protocol 3: Wash Resistance Evaluation

This protocol assesses the durability of the repellent treatment after laundering.

Objective: To evaluate the retention of repellent efficacy after a specified number of washing

cycles.

Materials:

Treated textile samples.

Standardized laboratory washing machine.

Non-phosphate washing detergent.

Reference standard, e.g., ISO 105-C06.[11]

Methodology:

Treated fabric samples are subjected to a defined number of standardized washing and

drying cycles. For example, washing at 40°C for 30 minutes.[11]

After each specified washing interval (e.g., 1, 5, 10 washes), the fabric samples are dried

under laboratory conditions.

The washed samples are then evaluated for efficacy using the bioassays described in

Protocol 1 and/or Protocol 2.

The results are compared to the efficacy of unwashed treated samples to determine the

percentage loss in repellency or knockdown effect.

Endpoint: Repellency or knockdown efficacy as a function of the number of washes.
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Caption: Experimental workflow for evaluating IR3535-treated textiles.
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Caption: Logical relationships in IR3535 textile treatment for vector control.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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